N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide

• IUPAC Name: N-[[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• InChI: InChI=1S/C16H17N5O4/c1-8-11(9(2)23-19-8)5-14(22)17-7-15-18-16(21-25-15)12-6-13(24-20-12)10-3-4-10/h6,10H,3-5,7H2,1-2H3,(H,17,22)
• InChI Key: NLLZLHBJWFYQJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=NC(=NO2)C3=NOC(=C3)C4CC4
• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol
• CAS No.: 1904304-98-8

Description

N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide is a useful research compound. Its molecular formula is C16H17N5O4 and its molecular weight is 343.343. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Isoxazole and oxadiazole derivatives, similar to the compound , have been studied for their antimicrobial properties. For instance, Marri et al. (2018) synthesized N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides and found that some compounds exhibited good activity against bacterial and fungal strains. This suggests potential applications of N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide in developing new antimicrobial agents (Marri, Kakkerla, Murali Krishna, & Venkat Rajam, 2018).

Energetic Materials

Compounds containing oxadiazole and isoxazole moieties have been explored for their use in insensitive energetic materials. A study by Yu et al. (2017) involved the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which showed that such compounds can be used to create materials with moderate thermal stabilities and insensitivity to impact and friction. This highlights a potential application in the design of safe energetic materials for industrial and military uses (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

Anti-inflammatory Agents

The structural motifs present in the compound of interest have also been associated with anti-inflammatory activities. Studies involving derivatives of oxadiazole and isoxazole, such as the work by Nikalje, Hirani, and Nawle (2015), have led to the development of compounds with promising anti-inflammatory effects. This suggests the compound's potential role in the synthesis of new anti-inflammatory drugs, offering insights into the molecular design that could be beneficial for treating various inflammatory conditions (Nikalje, Hirani, & Nawle, 2015).